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Compound of Interest

Compound Name: Kyoto probe 1

Cat. No.: B12378529 Get Quote

For researchers, scientists, and drug development professionals utilizing Kyoto Probe 1, a

fluorescent probe for identifying undifferentiated pluripotent stem cells, adherence to proper

disposal protocols is crucial for maintaining laboratory safety and environmental compliance.

This document provides a comprehensive guide to the safe handling and disposal of Kyoto
Probe 1, based on general laboratory safety principles and information regarding its chemical

components.

Chemical and Physical Properties of Kyoto Probe 1
A summary of the key quantitative data for Kyoto Probe 1 is presented below. This information

is essential for understanding the chemical's characteristics and for making informed decisions

on its handling and disposal.
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Property Value Source

Molecular Weight 418.35

Formula C₁₉H₁₃FN₂O.CF₃CO₂H

Solubility Soluble to 100 mM in DMSO

Excitation Maximum (λabs) 515 nm

Emission Maximum (λem) 529 nm

Quantum Yield (φ) 0.45

Storage Temperature -20°C

Experimental Protocols: Proper Disposal of Kyoto
Probe 1
While the specific Safety Data Sheet (SDS) for Kyoto Probe 1 should always be consulted for

definitive disposal instructions, the following protocol outlines the best practices for the disposal

of fluorescent dyes and solutions containing Dimethyl Sulfoxide (DMSO), the recommended

solvent for this probe.

Personnel Safety:

Always wear appropriate Personal Protective Equipment (PPE), including chemical-resistant

gloves (butyl rubber gloves are recommended for handling DMSO), safety goggles, and a

lab coat.

Conduct all handling and disposal procedures within a certified chemical fume hood to avoid

inhalation of any vapors.

Disposal of Liquid Waste (Kyoto Probe 1 in DMSO):

Segregation: Do not dispose of Kyoto Probe 1 solutions down the drain. All liquid waste

containing this fluorescent probe must be collected in a designated, properly labeled, and

sealed hazardous waste container.
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Waste Container: The container should be made of a material compatible with organic

solvents. Clearly label the container as "Hazardous Waste: Contains Kyoto Probe 1,

Fluorescent Dye, and DMSO."

Collection: Collect all solutions used in experiments, including stock solutions, working

solutions, and any rinsates from contaminated labware, in the designated waste container.

Storage: Store the hazardous waste container in a cool, dry, and well-ventilated area, away

from incompatible materials, until it is collected by your institution's Environmental Health

and Safety (EHS) department.

Disposal of Solid Waste:

Contaminated Materials: Any solid waste contaminated with Kyoto Probe 1, such as pipette

tips, gloves, and absorbent materials used for spills, should be collected in a separate,

clearly labeled hazardous waste bag or container.

Labeling: Label the solid waste container as "Hazardous Solid Waste: Contaminated with

Kyoto Probe 1."

Disposal: Dispose of the solid waste according to your institution's hazardous waste

management guidelines.

Spill Management:

Small Spills: In the event of a small spill, absorb the liquid with an inert absorbent material

(e.g., vermiculite, sand).

Collection: Carefully collect the absorbent material and any contaminated debris into a

sealed container.

Decontamination: Clean the spill area with a suitable solvent, and collect the cleaning

materials for disposal as hazardous waste.

Reporting: Report the spill to your laboratory supervisor and EHS department.

Visualizing the Disposal Workflow
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The following diagram illustrates the step-by-step procedure for the proper disposal of Kyoto
Probe 1 waste.

Kyoto Probe 1 Disposal Workflow
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Click to download full resolution via product page

A flowchart outlining the proper disposal procedure for Kyoto Probe 1.

Disclaimer: The information provided here is a general guide. Always consult the official Safety

Data Sheet (SDS) for Kyoto Probe 1 and your institution's specific waste disposal protocols

before handling and disposing of this chemical. Disposal of hazardous waste must comply with

all local, state, and federal regulations.

To cite this document: BenchChem. [Essential Safety and Disposal Procedures for Kyoto
Probe 1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12378529#kyoto-probe-1-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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